Cas no 21594-52-5 (6-Bromo-3H-oxazolo4,5-bpyridin-2-one)

• Product Name: 6-Bromo-3H-oxazolo4,5-bpyridin-2-one
• CAS No: 21594-52-5
• MF: C₆H₃BrN₂O₂
• MW: 215.004220247269
• MDL: MFCD08689590
• CID: 51815
• PubChem ID: 13614458
• Update Time: 2025-07-20

6-Bromo-3H-oxazolo4,5-bpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3H-oxazolo[4,5-b]pyridin-2-one
• 6-Bromo[1,3]oxazolo[4,5-b]pyridin-2(3H)-one
• 6-bromo-3H-[1,3]oxazolo[4,5-b]pyridin-2-one
• 6-bromo-2H,3H-[1,3]oxazolo[4,5-b]pyridin-2-one
• 6-bromo-2-oxooxazolo<pyridine
• 6-Bromooxazolo[4,5-b]pyridin-2(3H)-one
• Oxazolo[4,5-b]pyridin-2(3H)-one, 6-bromo-
• 6-Bromo-oxazolo[4,5-b]pyridin-2-ol
• 6-bromo-oxazolo[4,5-b]pyridin-2(3H)-one
• PubChem17712
• VQPBRWIFFBIRRP-UHFFFAOYSA-N
• 6-bromooxooxazolo[4
• EN300-186597
• 6-BROMO-3H-OXAZOLO[4,5-b]-PYRIDIN-2-ONE
• 6-Bromo-3H-oxazolo[4,5-b]pyridin-2-one, AldrichCPR
• Z1269188809
• BCP10942
• SY007993
• FT-0648486
• 6-bromo-oxazolo[4,5-b]-pyridin-2(3H)-one
• J-518371
• 6-Bromo-3H-oxazolo[4 pound not5-b]pyridin-2-one
• 6-Bromo-3H-oxazolo(4,5-b)pyridin-2-one
• 6-bromo-[1,3]-oxazolo[4,5-b]pyridin-2(3H)-one
• EC 676-057-6
• A4641
• NS00009044
• 6-bromooxazolo[4,5-b]pyridin-2(3H)-one;6-Bromo[1,3]oxazolo[4,5-b]pyridin-2(3H)-one
• 21594-52-5
• SCHEMBL488612
• 6-Bromooxazolo[4,5-b]pyridine-2(3H)-one
• AC-9225
• FS-2282
• MFCD08689590
• DS-0362
• J-014165
• AKOS015918829
• DTXSID50545057
• AM803518
• 6-bromooxooxazolo[4,5-b]pyridine
• CS-W003545
• STL476660
• DB-032265
• 6-Bromo-3H-oxazolo4,5-bpyridin-2-one

• MDL： MFCD08689590
• Inchi： 1S/C6H3BrN2O2/c7-3-1-4-5(8-2-3)9-6(10)11-4/h1-2H,(H,8,9,10)
• InChI Key： VQPBRWIFFBIRRP-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)OC(N2)=O

Computed Properties

• Exact Mass: 213.93800
• Monoisotopic Mass: 213.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.928
• Melting Point: 232-236°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.638
• PSA: 58.89000
• LogP: 1.27860
• Vapor Pressure: No data available

6-Bromo-3H-oxazolo4,5-bpyridin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H302 (95.24%)
• Storage Condition：Store at room temperature

Additional information on 6-Bromo-3H-oxazolo4,5-bpyridin-2-one

Comprehensive Overview of 6-Bromo-3H-oxazolo[4,5-b]pyridin-2-one (CAS No. 21594-52-5)

6-Bromo-3H-oxazolo[4,5-b]pyridin-2-one (CAS No. 21594-52-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a fused oxazole and pyridine ring system, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of a bromine substituent enhances its reactivity, making it a valuable building block for cross-coupling reactions and other synthetic transformations.

In recent years, the demand for 6-Bromo-3H-oxazolo[4,5-b]pyridin-2-one has surged, driven by its applications in medicinal chemistry and material science. Its role in the design of small-molecule therapeutics has been highlighted in numerous studies, particularly in targeting cancer and inflammatory diseases. The compound’s ability to modulate protein-protein interactions and enzyme activity makes it a promising candidate for high-throughput screening and lead optimization. Additionally, its derivatives have shown potential in neuroprotective and antiviral applications, aligning with current global health priorities.

The synthesis of 6-Bromo-3H-oxazolo[4,5-b]pyridin-2-one typically involves multi-step organic reactions, including cyclization and bromination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. Analytical characterization using NMR, HPLC, and mass spectrometry ensures the compound meets stringent quality standards. These methodologies are critical for researchers aiming to incorporate this scaffold into drug-like molecules or functional materials.

From an industrial perspective, 6-Bromo-3H-oxazolo[4,5-b]pyridin-2-one is often sourced from specialized chemical suppliers catering to pharmaceutical and biotech sectors. Its stability under standard storage conditions and compatibility with common solvents make it a practical choice for laboratory use. However, handling requires adherence to safety protocols, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance, such as REACH and GMP guidelines, further ensures its safe application in research and production.

The growing interest in 6-Bromo-3H-oxazolo[4,5-b]pyridin-2-one is reflected in its frequent appearance in scientific literature and patent filings. Recent publications have explored its utility in combinatorial chemistry and fragment-based drug design, underscoring its relevance in modern drug development pipelines. As the scientific community continues to investigate its mechanistic insights and synthetic adaptability, this compound is poised to remain a focal point in innovative therapeutics and green chemistry initiatives.

In conclusion, 6-Bromo-3H-oxazolo[4,5-b]pyridin-2-one (CAS No. 21594-52-5) represents a critical scaffold in contemporary chemical research. Its multifaceted applications, from drug discovery to material engineering, highlight its importance in addressing unmet medical and industrial challenges. With ongoing advancements in synthetic methodologies and computational modeling, the potential of this compound is expected to expand, offering new opportunities for innovation and collaboration across scientific disciplines.